Eli S J Thoré,
Luc Brendonck,
Tom Pinceel
PMID: 34090246
DOI:
10.1016/j.aquatox.2021.105877
Abstract
Ongoing pollution of aquatic ecosystems with neurochemical compounds warrants an improved understanding of how this affects key organisms. Neurochemicals are shown to alter the behaviour of common study species but it remains difficult to translate these results to biologically meaningful predictions across taxa. This is partly because studies on species with non-generic life-history strategies such as many freshwater crustaceans are currently underrepresented. Here, we use a laboratory experiment to assess baseline behavioural variation (spontaneous activity level and geotaxic behaviour) in the freshwater fairy shrimp Branchipodopsis wolfi and how this is affected by chronic exposure to an environmentally-relevant concentration of the anxiolytic pharmaceutical fluoxetine. The more conspicuously coloured and larger females of the species were overall less active and more benthic than males. Moreover, amongst females, vertical activity was negatively associated with size, while an opposite relationship was found for males. These trade-offs are likely part of an antipredator strategy to reduce the probability of being detected by visual hunters, but disappeared after exposure to fluoxetine. This is of particular interest since it is an effective proof of principle that neurochemicals may impact ecologically-relevant trade-offs between conspicuous morphology and antipredator behaviour. In natural ecosystems, such disturbed antipredator behavioural responses could have far-reaching fitness consequences.
Karine Liu,
Alfonso Garcia,
Jenn J Park,
Alexis A Toliver,
Lizmaylin Ramos,
Carlos D Aizenman
PMID: 34048796
DOI:
10.1016/j.neuroscience.2021.05.023
Abstract
Although selective serotonin reuptake inhibitors are commonly prescribed for prenatal depression, there exists controversy over adverse effects of SSRI use on fetal development. Few studies have adequately isolated outcomes due to SSRI exposure and those due to maternal psychiatric conditions. Here, we directly investigated outcomes of exposure to widely-used SSRIs Fluoxetine and Citalopram on the developing nervous system of Xenopus laevis tadpoles, using an integrative experimental approach. We exposed tadpoles to low doses of Citalopram and Fluoxetine during a critical developmental period and found that different experimental groups displayed opposing behavioral effects. While both groups showed reduced schooling behavior, the Fluoxetine group showed increased seizure susceptibility and reduced startle habituation. In contrast, Citalopram treated tadpoles had decreased seizure susceptibility and increased habituation. Both groups had abnormal dendritic morphology in the optic tectum, a brain area important for behaviors tested. Whole-cell electrophysiological recordings of tectal neurons showed no differences in synaptic function; however, tectal cells from Fluoxetine-treated tadpoles had decreased voltage gated K+ currents while cells in the Citalopram group had increased K+ currents. Both behavioral and electrophysiological findings indicate that cells and circuits in the Fluoxetine treated optic tecta are hyperexcitable, while the Citalopram group exhibits decreased excitability. Taken together, these results show that early developmental exposure to SSRIs is sufficient to induce neurodevelopmental effects, however these effects can be complex and vary depending on the SSRI. This may explain some discrepancies across human studies, and further underscores the importance of serotonergic signaling for the developing nervous system.
Jakub Staroń,
Wojciech Pietruś,
Ryszard Bugno,
Rafał Kurczab,
Grzegorz Satała,
Dawid Warszycki,
Tomasz Lenda,
Anna Wantuch,
Adam S Hogendorf,
Agata Hogendorf,
Beata Duszyńska,
Andrzej J Bojarski
PMID: 34049262
DOI:
10.1016/j.ejmech.2021.113533
Abstract
The selective serotonin reuptake inhibitors (SSRIs), acting at the serotonin transporter (SERT), are one of the most widely prescribed antidepressant medications. All five approved SSRIs possess either fluorine or chlorine atoms, and there is a limited number of reports describing their analogs with heavier halogens, i.e., bromine and iodine. To elucidate the role of halogen atoms in the binding of SSRIs to SERT, we designed a series of 22 fluoxetine and fluvoxamine analogs substituted with fluorine, chlorine, bromine, and iodine atoms, differently arranged on the phenyl ring. The obtained biological activity data, supported by a thorough in silico binding mode analysis, allowed the identification of two partners for halogen bond interactions: the backbone carbonyl oxygen atoms of E493 and T497. Additionally, compounds with heavier halogen atoms were found to bind with the SERT via a distinctly different binding mode, a result not presented elsewhere. The subsequent analysis of the prepared XSAR sets showed that E493 and T497 participated in the largest number of formed halogen bonds. The XSAR library analysis led to the synthesis of two of the most active compounds (3,4-diCl-fluoxetine 42, SERT K
= 5 nM and 3,4-diCl-fluvoxamine 46, SERT K
= 9 nM, fluoxetine SERT K
= 31 nM, fluvoxamine SERT K
= 458 nM). We present an example of the successful use of a rational methodology to analyze binding and design more active compounds by halogen atom introduction. 'XSAR library analysis', a new tool in medicinal chemistry, was instrumental in identifying optimal halogen atom substitution.
Ying Gao,
Jianwei Zhao,
Chengzhi Qin,
Qingjiang Yuan,
Jiangwei Zhu,
Yingjie Sun,
Chenggang Lu
PMID: 34034011
DOI:
10.1016/j.biortech.2021.125320
Abstract
Recently, the influence behavior of new pollutants in the environment has been widely concerned. However, the effect of antidepressants widely detected in excess sludge (ES) on biohydrogen production from anaerobic dark fermentation has never been explored. To fill this gap, fluoxetine (FLX), a typical antidepressant, was selected to evaluate its effect on ES mesophilic anaerobic dark biohydrogen fermentation. The results showed that FLX reduced biohydrogen production even at low content (0.1 mg/Kg). The biohydrogen yield was only 12.8 mL/g in the 1.8 mg/Kg (based on total suspended solids) FLX group, decreased by about 34.7%, compared with the control group (without FLX). Further mechanism investigation implied that high levels (more than 0.6 mg/Kg) of FLX reduced every step associated with the biohydrogen production. FLX reduced the concentration of ammonia nitrogen and phosphate in fermentation broth. FLX also had a significant negative effect on enzyme activity in ES dark fermentation.
Ashish Sharma,
Ashu Mohammad,
Adesh K Saini,
Rohit Goyal
PMID: 34029460
DOI:
10.1021/acschemneuro.1c00238
Abstract
There is mounting evidence of circadian rhythm disruption in Alzheimer's disease (AD); however, the cause-and-effect relationship between them is not understood. Chronic constant light exposure effectively disrupts circadian rhythm in rats. On the basis of previous publications, we hypothesized that chronic constant light exposure might contribute significantly to development of AD-like-phenotype in rats and that fluoxetine (Flx) treatment might protect the brain against it. Adult male rats were exposed to normal light-dark cycles, constant light (LL), constant dark, and LL+Flx (5 mg/kg/day, ZT5) for four months. The expression of molecular markers of circadian rhythm:
transcripts; and protein expression of peroxiredoxin-1 (PRX1) and hyperoxidized peroxiredoxins (PRX-SO
) were significantly dysregulated in the suprachiasmatic nuclei (SCN) of LL rats, which was prevented with concomitant fluoxetine administration. The levels of glutamate and γ-aminobutyric acid were dysregulated, and oxidative damage was observed in the SCN and hippocampi of LL rats. Fluoxetine treatment conferred protection against oxidative damage in LL rats. Constant light exposure also impaired rats' performance on Y-maze, Morris maze, and novel object recognition test, which was prevented with fluoxetine administration. A significant elevation in soluble Aβ
levels, which strongly correlated with upregulation of
and
transcripts was observed in the hippocampus of LL rats. Further, the expression of antiaging gene
was downregulated, and neuronal damage indicator
was upregulated in hippocampus. Fluoxetine rescued Aβ
upregulation and AD-related genes' dysregulation. Our findings show that circadian disruption by exposure to chronic constant light may contribute to progression of AD, which can be prevented with fluoxetine treatment.
Anna Tkachev,
Elena Stekolshchikova,
Daniil M Bobrovskiy,
Nickolay Anikanov,
Polina Ogurtsova,
Dong Ik Park,
Anja K E Horn,
Daria Petrova,
Ekaterina Khrameeva,
Mari S Golub,
Christoph W Turck,
Philipp Khaitovich
PMID: 34360852
DOI:
10.3390/ijms22158089
Abstract
Fluoxetine is an antidepressant commonly prescribed not only to adults but also to children for the treatment of depression, obsessive-compulsive disorder, and neurodevelopmental disorders. The adverse effects of the long-term treatment reported in some patients, especially in younger individuals, call for a detailed investigation of molecular alterations induced by fluoxetine treatment. Two-year fluoxetine administration to juvenile macaques revealed effects on impulsivity, sleep, social interaction, and peripheral metabolites. Here, we built upon this work by assessing residual effects of fluoxetine administration on the expression of genes and abundance of lipids and polar metabolites in the prelimbic cortex of 10 treated and 11 control macaques representing two monoamine oxidase A (
) genotypes. Analysis of 8871 mRNA transcripts, 3608 lipids, and 1829 polar metabolites revealed substantial alterations of the brain lipid content, including significant abundance changes of 106 lipid features, accompanied by subtle changes in gene expression. Lipid alterations in the drug-treated animals were most evident for polyunsaturated fatty acids (PUFAs). A decrease in PUFAs levels was observed in all quantified lipid classes excluding sphingolipids, which do not usually contain PUFAs, suggesting systemic changes in fatty acid metabolism. Furthermore, the residual effect of the drug on lipid abundances was more pronounced in macaques carrying the MAOA-L genotype, mirroring reported behavioral effects of the treatment. We speculate that a decrease in PUFAs may be associated with adverse effects in depressive patients and could potentially account for the variation in individual response to fluoxetine in young people.
Bradley S Peterson,
Amy E West,
John R Weisz,
Wendy J Mack,
Michele D Kipke,
Robert L Findling,
Brian S Mittman,
Ravi Bansal,
Steven Piantadosi,
Glenn Takata,
Corinna Koebnick,
Ceth Ashen,
Christopher Snowdy,
Marie Poulsen,
Bhavana Kumar Arora,
Courtney M Allem,
Marisa Perez,
Stephanie N Marcy,
Bradley O Hudson,
Stephanie H Chan,
Robin Weersing
PMID: 34193105
DOI:
10.1186/s12888-021-03314-y
Abstract
Treatment of a child who has an anxiety disorder usually begins with the question of which treatment to start first, medication or psychotherapy. Both have strong empirical support, but few studies have compared their effectiveness head-to-head, and none has investigated what to do if the treatment tried first isn't working well-whether to optimize the treatment already begun or to add the other treatment.
This is a single-blind Sequential Multiple Assignment Randomized Trial (SMART) of 24 weeks duration with two levels of randomization, one in each of two 12-week stages. In Stage 1, children will be randomized to fluoxetine or Coping Cat Cognitive Behavioral Therapy (CBT). In Stage 2, remitters will continue maintenance-level therapy with the single-modality treatment received in Stage 1. Non-remitters during the first 12 weeks of treatment will be randomized to either [1] optimization of their Stage 1 treatment, or [2] optimization of Stage 1 treatment and addition of the other intervention. After the 24-week trial, we will follow participants during open, naturalistic treatment to assess the durability of study treatment effects. Patients, 8-17 years of age who are diagnosed with an anxiety disorder, will be recruited and treated within 9 large clinical sites throughout greater Los Angeles. They will be predominantly underserved, ethnic minorities. The primary outcome measure will be the self-report score on the 41-item youth SCARED (Screen for Child Anxiety Related Disorders). An intent-to-treat analysis will compare youth randomized to fluoxetine first versus those randomized to CBT first ("Main Effect 1"). Then, among Stage 1 non-remitters, we will compare non-remitters randomized to optimization of their Stage 1 monotherapy versus non-remitters randomized to combination treatment ("Main Effect 2"). The interaction of these main effects will assess whether one of the 4 treatment sequences (CBT➔CBT; CBT➔med; med➔med; med➔CBT) in non-remitters is significantly better or worse than predicted from main effects alone.
Findings from this SMART study will identify treatment sequences that optimize outcomes in ethnically diverse pediatric patients from underserved low- and middle-income households who have anxiety disorders.
This protocol, version 1.0, was registered in ClinicalTrials.gov on February 17, 2021 with Identifier:
.